Cas no 3346-62-1 ( )
structure
Product Name:
CAS No:3346-62-1
MF:C6H7N3O5
MW:201.136881113052
CID:917989
PubChem ID:264282
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 6-hydroxy-1,3-dimethyl-5-nitropyrimidine-2,4-dione
- 1,3-Dimethyl-5-nitro-6-hydroxy-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin
- 1,3-Dimethyl-5-nitrobarbituric acid
- 1,3-dimethyl-5-nitro-pyrimidine-2,4,6-trione
- 5-Nitro-1,3-dimethyl-barbitursaeure
- 5-Nitro-1.3-dimethyl-barbitursaeure
- 6-hydroxy-1,3-dimethyl-5-nitropyrimidine-2,4(1H,3H)-dione
- AC1L6BJN
- AC1Q6F1E
- AR-1H1827
- CTK4H0622
- NSC99326
- STK257526
- NSC-99326
- DTXSID40295019
- 3346-62-1
-
-
- Inchi： 1S/C6H7N3O5/c1-7-4(10)3(9(13)14)5(11)8(2)6(7)12/h10H,1-2H3
- InChI Key： LNCMPHONLFYCDM-UHFFFAOYSA-N
- SMILES： OC1=C(C(N(C)C(N1C)=O)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 201.03861
- Monoisotopic Mass: 201.03857033g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 103.99
- LogP: -0.77900
Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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